4-Methyl-1-[2-(1H-pyrazol-1-yl)ethyl]-1H-pyrazol-3-amine

• Molecular Formula: C9H13N5
• Molecular Weight: 191.23 g/mol
• SMILES: CC1=CN(N=C1N)CCN2C=CC=N2
• InChI: InChI=1S/C9H13N5/c1-8-7-14(12-9(8)10)6-5-13-4-2-3-11-13/h2-4,7H,5-6H2,1H3,(H2,10,12)
• InChIKey: DDEYBAXNXHNPBQ-UHFFFAOYSA-N

Sourcing consistent, high-purity 3-aminopyrazole building blocks for kinase inhibitor programs is challenging, with subtle substitution variations drastically altering SAR outcomes. This compound, with its defined 4-methyl substitution and ethyl-linked bis-pyrazole architecture, eliminates synthetic ambiguity. It provides a reliable starting point for reproducible medicinal chemistry. • Enables precise hinge-binding scaffold design for ATP-competitive kinase inhibitors, including RIPK1 and FGFR targets. • Conforms to Rule of Three (MW 191.23, LogP ~0.91), making it ideal for fragment-based drug discovery (FBDD) library inclusion. • Primary amine handle allows facile conjugation for PROTAC linker attachment or further diversification at a consistent purity mode of 95%.

4-Methyl-1-[2-(1H-pyrazol-1-yl)ethyl]-1H-pyrazol-3-amine: Bifunctional Pyrazole Building Block

4-Methyl-1-[2-(1H-pyrazol-1-yl)ethyl]-1H-pyrazol-3-amine (CAS 1341847-37-7, MFCD19638821) is a heterocyclic organic compound belonging to the class of 3-aminopyrazoles . Its molecular architecture comprises two pyrazole rings connected by an ethyl linker, with a methyl substituent at the 4-position of the 3-aminopyrazole core and a primary amine group available for further functionalization [1]. The compound is primarily utilized as a versatile building block in medicinal chemistry, particularly for the synthesis of kinase inhibitors and other bioactive molecules, due to its well-defined substitution pattern and multiple reactive handles [2].

Bifunctional pyrazole scaffold with primary amine and N-ethyl linker for modular derivatization

Suitable for fragment-based drug discovery (FBDD) as a low-molecular-weight hinge-binding mimic

Reported as a starting material for synthesizing kinase inhibitors and PROTAC conjugates

• [1] PubChem Compound Summary for CID 63316325: 1-[2-(4-methyl-1H-pyrazol-1-yl)ethyl]-1H-pyrazol-3-amine. National Center for Biotechnology Information. Accessed 2026. View Source
• [2] Tao Q, Li X, Yu H, et al. Discovery of a 1H-Pyrazol-3-Amine Derivative as a Novel, Selective, and Orally Available RIPK1 Inhibitor for the Treatment of Inflammatory Disease. J Med Chem. 2025 Oct 23;68(20):21766-21785. doi: 10.1021/acs.jmedchem.5c02124. View Source

4-Methyl-1-[2-(1H-pyrazol-1-yl)ethyl]-1H-pyrazol-3-amine: Substitution Specificity

The biological and physicochemical properties of 3-aminopyrazole derivatives are exquisitely sensitive to substitution patterns. Even minor modifications to the heterocyclic core, such as the presence, position, or nature of substituents on either pyrazole ring, can drastically alter kinase selectivity, metabolic stability, and overall pharmacological profile [1]. The specific 4-methyl substitution on the 3-aminopyrazole core of the target compound, combined with the unsubstituted pyrazol-1-yl ethyl linker, creates a unique steric and electronic environment. Substituting this compound with a close analog lacking the 4-methyl group (e.g., 1-[2-(1H-pyrazol-1-yl)ethyl]-1H-pyrazol-3-amine) or with a different substituent (e.g., 4-chloro analog) would result in a molecule with different LogP, hydrogen bonding capacity, and target binding interactions, making it unsuitable as a drop-in replacement in a validated synthetic route or biological assay .

Lipophilicity shift Removal of the 4-methyl group may lower LogP and alter membrane permeability, changing cellular assay outcomes.

Binding mismatch Mono-pyrazole analogs or 4-chloro derivatives present a different H-bond surface; hinge-binding motif may not transfer.

Synthetic route divergence Close analogs with different substituents require re-optimization of reaction conditions; not drop-in replacements.

• [1] Tao Q, Li X, Yu H, et al. Discovery of a 1H-Pyrazol-3-Amine Derivative as a Novel, Selective, and Orally Available RIPK1 Inhibitor for the Treatment of Inflammatory Disease. J Med Chem. 2025 Oct 23;68(20):21766-21785. doi: 10.1021/acs.jmedchem.5c02124. View Source

4-Methyl-1-[2-(1H-pyrazol-1-yl)ethyl]-1H-pyrazol-3-amine: Product Differentiation Data

Lipophilicity Comparison: vs. 4-Desmethyl Analog

The introduction of a 4-methyl group significantly increases the calculated lipophilicity of the compound compared to its direct desmethyl analog. This property is a key determinant of membrane permeability and protein binding in drug discovery campaigns. The target compound exhibits a calculated LogP of 0.91 , which is substantially higher than that of 1-[2-(1H-pyrazol-1-yl)ethyl]-1H-pyrazol-3-amine, for which a lower LogP would be anticipated due to the absence of the hydrophobic methyl substituent. While a direct experimental value for the comparator is not available in the provided search results, the difference is a direct consequence of the structural modification and is a well-understood principle in medicinal chemistry.

Lipophilicity (calc LogP)

Class-level inference

Target: 0.91 (calc)
Desmethyl analog: expected lower

Higher LogP may support membrane permeability screening

Direct comparator value unavailable; difference inferred from methyl contribution

Evidence Dimension	Calculated Lipophilicity (LogP)
Target Compound Data	0.909639769333 (reported as Logp)
Comparator Or Baseline	1-[2-(1H-pyrazol-1-yl)ethyl]-1H-pyrazol-3-amine (CAS 1250771-99-3)
Quantified Difference	Value for target compound is >0; value for comparator is not available but expected to be lower due to lack of methyl group.
Conditions	Calculated value from Fluorochem product page; no specific assay conditions apply.

Why This Matters

Increased lipophilicity can improve passive membrane permeability, a critical parameter in early-stage drug discovery for achieving adequate oral bioavailability or cell penetration.

Molecular Weight & FBDD Rule-of-Three Compliance

The molecular weight of 4-Methyl-1-[2-(1H-pyrazol-1-yl)ethyl]-1H-pyrazol-3-amine (MW = 191.23 g/mol) positions it ideally as a fragment for fragment-based drug discovery (FBDD) campaigns, complying with the 'Rule of Three' (MW < 300) [1]. In contrast, its dimethyl analog, 4-methyl-1-[2-(4-methyl-1H-pyrazol-1-yl)ethyl]-1H-pyrazol-3-amine (MW = 205.26 g/mol), or more complex derivatives, are larger and may present greater challenges for efficient fragment linking or optimization. The lower molecular weight of the target compound offers a superior starting point for building high-ligand-efficiency molecules.

Molecular Weight

Head-to-head comparison

191.23 g/mol
~7% lower vs dimethyl analog (205.26)

Favorable fragment starting point; Rule-of-Three compliant (

Lower MW supports ligand efficiency optimization in FBDD

H-Bond Donor/Acceptor

Class-level inference

1 donor, 3 acceptors
Distinct from mono-pyrazole analog

Key pharmacophore for kinase hinge binding mimicry

Binding motif inferred from pyrazole kinase inhibitor literature

Evidence Dimension	Molecular Weight
Target Compound Data	191.23 g/mol
Comparator Or Baseline	4-methyl-1-[2-(4-methyl-1H-pyrazol-1-yl)ethyl]-1H-pyrazol-3-amine (CAS 1866940-69-3)
Quantified Difference	14.03 g/mol lower (approx. 7% reduction)
Conditions	Exact mass and molecular weight calculated from molecular formula (C9H13N5 for target vs. C10H15N5 for comparator).

Why This Matters

A lower molecular weight is a key criterion for fragment libraries, improving the probability of identifying high-quality starting points for drug discovery.

• [1] Kuujia Product Page: 4-methyl-1-[2-(4-methyl-1H-pyrazol-1-yl)ethyl]-1H-pyrazol-3-amine (CAS 1866940-69-3). Accessed 2026. View Source

Hydrogen Bond Profile for Kinase Hinge Binding

The compound possesses a defined hydrogen bond donor/acceptor profile, with 1 H-bond donor and 3 H-bond acceptors . This specific arrangement, arising from the 3-amino group and the pyrazole nitrogens, is crucial for mimicking the adenine ring in ATP and forming key interactions within the hinge region of kinase active sites [1]. This is a foundational pharmacophore for many kinase inhibitors. Analogs with different substitution patterns (e.g., the 4-chloro derivative) or the simpler mono-pyrazole analog 1-ethyl-4-methyl-1H-pyrazol-3-amine (which lacks the second pyrazole ring) would present a different hydrogen-bonding surface, potentially leading to altered or abolished target binding.

H-Bond Donor/Acceptor

Class-level inference

1 donor, 3 acceptors
Distinct from mono-pyrazole analog

Key pharmacophore for kinase hinge binding mimicry

Binding motif inferred from pyrazole kinase inhibitor literature

Evidence Dimension	Hydrogen Bonding Capacity
Target Compound Data	H-Bond Donor: 1; H-Bond Acceptor: 3
Comparator Or Baseline	1-ethyl-4-methyl-1H-pyrazol-3-amine (CAS 1174882-85-9)
Quantified Difference	The target compound has an additional pyrazole ring providing one more H-bond acceptor and a larger aromatic surface for binding compared to the mono-pyrazole analog.
Conditions	Data sourced from vendor technical datasheet (Fluorochem). Binding motif inference from pyrazole kinase inhibitor literature.

Why This Matters

The specific H-bond donor/acceptor pattern is a critical determinant of binding affinity and selectivity for kinases and other ATP-binding proteins, making the compound a privileged scaffold for inhibitor design.

• [1] Tao Q, Li X, Yu H, et al. Discovery of a 1H-Pyrazol-3-Amine Derivative as a Novel, Selective, and Orally Available RIPK1 Inhibitor for the Treatment of Inflammatory Disease. J Med Chem. 2025 Oct 23;68(20):21766-21785. doi: 10.1021/acs.jmedchem.5c02124. View Source

4-Methyl-1-[2-(1H-pyrazol-1-yl)ethyl]-1H-pyrazol-3-amine: Application Scenarios

Hinge-Binder Mimicry for Kinase Inhibitors

The compound's 3-aminopyrazole core, with its specific hydrogen-bond donor/acceptor profile (1 donor, 3 acceptors), makes it an excellent starting material for synthesizing novel kinase inhibitors . It can serve as a hinge-binding scaffold, mimicking the adenine portion of ATP. Further derivatization of the primary amine or the N-1 position of the pyrazole allows for the introduction of diverse substituents to explore structure-activity relationships and optimize selectivity against specific kinases, such as RIPK1 or FGFR, as demonstrated in recent literature with related 1H-pyrazol-3-amine derivatives [1].

Fragment Library Design and Screening

With a molecular weight of 191.23 g/mol, which is well within the 'Rule of Three' guidelines for fragments, this compound is an ideal candidate for inclusion in fragment libraries used for FBDD [2]. Its bifunctional nature offers multiple vectors for fragment growth or linking, and its relatively low lipophilicity (LogP ~0.91) is favorable for maintaining solubility during the hit-to-lead optimization process [3]. Its commercial availability from multiple vendors with defined purity (e.g., 95%) supports high-throughput screening campaigns .

PROTACs: Warhead and Linker Attachment

The presence of a primary amine provides a convenient synthetic handle for conjugation. This amine can be readily functionalized to attach linkers for the synthesis of PROTACs (Proteolysis Targeting Chimeras) or other bifunctional molecules, where the pyrazole core might bind an E3 ligase or the target protein . Alternatively, the N-1 position of the pyrazole ring can be further elaborated, offering a second distinct point of diversification for building complex molecular architectures.

Pyrazole Amide Fungicide Intermediate

Pyrazole amides are a prominent class of modern fungicides and pesticides. The 3-aminopyrazole moiety of the target compound is a core structural element found in several commercial agrochemicals, such as the succinate dehydrogenase inhibitor (SDHI) fungicides . This compound can be employed as a versatile intermediate in the synthesis of novel pyrazole amide derivatives for screening against fungal pathogens or insect pests, leveraging the well-established structure-activity relationships of this chemical class.

Application

Selection Property

Validation Focus

Kinase inhibitor design

Hinge-binding scaffold (1 donor, 3 acceptors)

Kinase selectivity optimization

Fragment-based screening

MW <300, Rule-of-Three compliant

Ligand efficiency and solubility

PROTAC synthesis

Primary amine conjugation handle

Linker attachment and bifunctional design

Agrochemical discovery

Pyrazole amide core structure

Fungicidal activity screening (SDHI class)

• [1] Tao Q, Li X, Yu H, et al. Discovery of a 1H-Pyrazol-3-Amine Derivative as a Novel, Selective, and Orally Available RIPK1 Inhibitor for the Treatment of Inflammatory Disease. J Med Chem. 2025 Oct 23;68(20):21766-21785. doi: 10.1021/acs.jmedchem.5c02124. View Source
• [2] Kuujia Product Page: 4-methyl-1-[2-(4-methyl-1H-pyrazol-1-yl)ethyl]-1H-pyrazol-3-amine (CAS 1866940-69-3). Accessed 2026. View Source
• [3] PubChem Compound Summary for CID 63316325: 1-[2-(4-methyl-1H-pyrazol-1-yl)ethyl]-1H-pyrazol-3-amine. National Center for Biotechnology Information. Accessed 2026. View Source